molecular formula C7H9N3S B8805067 2-(Methylthio)-6,7-dihydro-5H-pyrrolo[3,4-D]pyrimidine

2-(Methylthio)-6,7-dihydro-5H-pyrrolo[3,4-D]pyrimidine

Cat. No.: B8805067
M. Wt: 167.23 g/mol
InChI Key: YHMAHRCBXIAGBP-UHFFFAOYSA-N
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Description

2-(Methylthio)-6,7-dihydro-5H-pyrrolo[3,4-D]pyrimidine is a useful research compound. Its molecular formula is C7H9N3S and its molecular weight is 167.23 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C7H9N3S

Molecular Weight

167.23 g/mol

IUPAC Name

2-methylsulfanyl-6,7-dihydro-5H-pyrrolo[3,4-d]pyrimidine

InChI

InChI=1S/C7H9N3S/c1-11-7-9-3-5-2-8-4-6(5)10-7/h3,8H,2,4H2,1H3

InChI Key

YHMAHRCBXIAGBP-UHFFFAOYSA-N

Canonical SMILES

CSC1=NC=C2CNCC2=N1

Origin of Product

United States

Synthesis routes and methods I

Procedure details

To a solution of tert-butyl 2-(methylthio)-5,7-dihydro-6H-pyrrolo[3,4-d]pyrimidine-6-carboxylate (1.43 g, 5.36 mmol) in dichloromethane (10 mL) was added a solution of trifluoroacetic acid (4.0 mL, 52 mmol) in dichloromethane (5 mL). The solution was stirred at room temperature for 3 hours. The dichloromethane was removed in vacuo. The residue was dissolved in water, treated with 5M sodium hydroxide to pH=14 and extracted with dichloromethane (5×10 mL). The organic layer was dried (MgSO4) filtered and evaporated to give the title compound (870 mg, 97%).
Quantity
4 mL
Type
reactant
Reaction Step One
Quantity
10 mL
Type
solvent
Reaction Step One
Quantity
5 mL
Type
solvent
Reaction Step One
Yield
97%

Synthesis routes and methods II

Procedure details

To 1.5 g of the product from Step A was added 15 mL (4.0 M in 1,4-dioxane) of hydrochloric acid and the solution stirred for 1 h and then concentrated in vacuo. The crude residue was chromatographed on a Biotage® system (silica gel, 0 to 50% methanol/ethyl acetate, 1% ammonium hydroxide) to give the title compound as a white solid. LC/MS 167.3 (M+1).
Name
product
Quantity
1.5 g
Type
reactant
Reaction Step One
Quantity
15 mL
Type
reactant
Reaction Step One

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